![molecular formula C7H11Cl2N3 B6186704 5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride CAS No. 2639426-07-4](/img/no-structure.png)
5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride
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Overview
Description
5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride, also known as CPPD, is a cyclic organic compound that is widely used in scientific research. CPPD is a versatile compound, and its properties are applicable to a variety of fields, including chemistry, biochemistry, and pharmacology. CPPD has been used in research to study the mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride is used in a wide variety of scientific research applications. In chemistry, this compound is used as a catalyst for various reactions, such as the Biginelli reaction and the Knoevenagel condensation. In biochemistry, this compound is used to study the mechanism of action of various enzymes and proteins. In pharmacology, this compound is used to study the biochemical and physiological effects of various drugs.
Mechanism of Action
The mechanism of action of 5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride is not fully understood. However, it is believed that this compound acts as a competitive inhibitor of several enzymes and proteins, including acetylcholinesterase and cyclooxygenase-2. This compound is also believed to interact with various receptors in the body, such as the 5-HT2A receptor.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects in laboratory studies. In vitro, this compound has been shown to inhibit the activity of acetylcholinesterase and cyclooxygenase-2. In vivo, this compound has been shown to have anti-inflammatory, analgesic, and anti-convulsant effects.
Advantages and Limitations for Lab Experiments
5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also easy to synthesize and can be stored for long periods of time without degradation. However, this compound is also limited in its use in laboratory experiments. It is a relatively unstable compound and can react with other compounds, which can affect the results of the experiment.
Future Directions
There are many potential future directions for 5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride research. One potential direction is to further explore the mechanism of action of this compound and its interactions with various proteins and receptors. Another potential direction is to investigate the potential therapeutic applications of this compound, such as its use as an anti-inflammatory or analgesic agent. Additionally, further studies could be conducted to explore the advantages and limitations of this compound for use in laboratory experiments.
Synthesis Methods
5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride can be synthesized through a variety of methods. The most common method is the Biginelli reaction, which involves the condensation of urea, aldehyde, and ethyl acetoacetate in the presence of an acid catalyst. This method yields this compound in good yields with high purity. Other methods, such as the Knoevenagel condensation and the Mannich reaction, have also been used to synthesize this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H-cyclopenta[b]pyrazin-6-amine dihydrochloride involves the reaction of 2,3-dichloropyrazine with cyclopentadiene followed by reduction and subsequent reaction with ammonia.", "Starting Materials": [ "2,3-dichloropyrazine", "cyclopentadiene", "sodium borohydride", "ammonia", "hydrochloric acid" ], "Reaction": [ "Step 1: 2,3-dichloropyrazine is reacted with cyclopentadiene in the presence of a Lewis acid catalyst to form 5-chloro-6,7-dihydrocyclopenta[b]pyrazin-6-ylidene.", "Step 2: The resulting compound is reduced using sodium borohydride to form 5,6,7,8-tetrahydrocyclopenta[b]pyrazin-6-ylamine.", "Step 3: The amine is then reacted with ammonia in the presence of a catalyst to form 5H,6H,7H-cyclopenta[b]pyrazin-6-amine.", "Step 4: The amine is then reacted with hydrochloric acid to form the dihydrochloride salt of 5H,6H,7H-cyclopenta[b]pyrazin-6-amine." ] } | |
CAS RN |
2639426-07-4 |
Molecular Formula |
C7H11Cl2N3 |
Molecular Weight |
208.1 |
Purity |
95 |
Origin of Product |
United States |
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